Cas no 62088-11-3 (Ethyl 4-(4-cyanophenyl)-3-oxobutanoate)

Ethyl 4-(4-cyanophenyl)-3-oxobutanoate structure
62088-11-3 structure
Product Name:Ethyl 4-(4-cyanophenyl)-3-oxobutanoate
CAS No:62088-11-3
MF:C13H13NO3
MW:231.247223615646
CID:458679
Update Time:2025-08-05

Ethyl 4-(4-cyanophenyl)-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanoic acid, 4-cyano-b-oxo-, ethyl ester
    • ETHYL 4-(4-CYANOPHENYL)-3-OXOBUTANOATE
    • Ethyl 4-(4-cyanophenyl)-3-oxobutanoate
    • Inchi: 1S/C13H13NO3/c1-2-17-13(16)8-12(15)7-10-3-5-11(9-14)6-4-10/h3-6H,2,7-8H2,1H3
    • InChI Key: WIYULMMMXMLKDD-UHFFFAOYSA-N
    • SMILES: O(CC)C(CC(CC1C=CC(C#N)=CC=1)=O)=O

Computed Properties

  • Exact Mass: 231.089543g/mol
  • Monoisotopic Mass: 231.089543g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 231.25g/mol
  • XLogP3: 1.6
  • Topological Polar Surface Area: 67.2

Ethyl 4-(4-cyanophenyl)-3-oxobutanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FB01214-5g
ethyl 4-(4-cyanophenyl)-3-oxobutanoate
62088-11-3 95%
5g
$1357 2023-09-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1739294-1g
Ethyl 4-(4-cyanophenyl)-3-oxobutanoate
62088-11-3 98%
1g
¥4473.00 2024-05-06

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